![molecular formula C9H5Cl2N B1602032 2,7-Dichloroquinoline CAS No. 613-77-4](/img/structure/B1602032.png)
2,7-Dichloroquinoline
Overview
Description
“2,7-Dichloroquinoline” is a chemical compound that is part of the quinoline family . Quinolines are heterocyclic compounds, meaning they contain atoms of at least two different elements in a cyclic structure. In the case of 2,7-Dichloroquinoline, these elements are carbon, hydrogen, nitrogen, and chlorine .
Molecular Structure Analysis
The molecular formula of 2,7-Dichloroquinoline is C9H5Cl2N . It contains a total of 18 bonds, including 13 non-H bonds, 11 multiple bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, and 1 Pyridine .
Scientific Research Applications
Antibacterial and Antioxidant Activities
2,7-Dichloroquinoline and its derivatives exhibit significant antibacterial and antioxidant activities. A study synthesized a series of novel 7-chloroquinoline derivatives, including 2,7-dichloroquinoline, and evaluated their antibacterial activity against various bacteria such as Staphylococcus aureus and Escherichia coli. The compounds also displayed strong antioxidant activity, suggesting their potential as radical scavengers (Abdi et al., 2021).
Potential in Anticancer Therapy
Chloroquine and its analogs, including 2,7-dichloroquinoline, have been studied for their potential use in anticancer therapies. These compounds are known to enhance the efficacy of tumor cell killing when used in combination with other chemotherapeutic drugs (Solomon & Lee, 2009).
Synthesis and Cytotoxic Evaluation
The synthesis of 7-chloro-4-phenoxyquinolines with 2,7-dichloroquinoline as a starting material has been explored. These derivatives were tested for cytotoxicity against various human cancer cell lines, and some showed promising antitumor activities (Kouznetsov et al., 2016).
Antimalarial and Anticancer Agents
New 7-chloroquinolinyl thiourea derivatives derived from 4,7-dichloroquinoline have been synthesized and evaluated for antimalarial and anticancer activity. Some compounds in this series displayed significant inhibitory activity against the Plasmodium falciparum strain and indicated selectivity towards parasites (Mahajan et al., 2007).
Synthesis and Antimicrobial Activity
A study synthesized novel 7-chloro-4-aminoquinoline derivatives starting from 4,7-dichloroquinoline. These compounds showed potent antimicrobial activity, with some displaying minimum inhibitory concentration (MIC) values in a low range, indicating their effectiveness against bacterial infections (Fatima et al., 2021).
Synthesis of Novel Quinoline–Chalcogenium Compounds
4-Arylchalcogenyl-7-chloroquinolines have been synthesized from 4,7-dichloroquinoline. These compounds were tested for antioxidant properties, with some showing potent antioxidant effects. This suggests their potential use in therapeutic applications involving oxidative stress (Savegnago et al., 2013).
Safety and Hazards
Future Directions
There is ongoing research into the potential applications of quinoline derivatives, including 2,7-Dichloroquinoline. For example, some novel 7-chloroquinoline derivatives, including 2,7-dichloroquinoline-3-carbonitrile and 2,7-dichloroquinoline-3-carboxamide, have shown promising antibacterial and anticancer activities .
Mechanism of Action
Target of Action
2,7-Dichloroquinoline primarily targets the PI3K enzyme . This enzyme plays a crucial role in cellular functions such as cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking, which makes it a significant target in cancer research .
Mode of Action
The compound interacts with its target, the PI3K enzyme, by inhibiting its function . This inhibition disrupts the normal cellular functions regulated by the enzyme, leading to changes in cell growth and proliferation .
Biochemical Pathways
The primary biochemical pathway affected by 2,7-Dichloroquinoline is the PI3K/AKT signaling pathway . This pathway is crucial for many cellular processes, including cell survival, growth, and proliferation. By inhibiting the PI3K enzyme, 2,7-Dichloroquinoline disrupts this pathway, leading to downstream effects such as reduced cell growth and proliferation .
Result of Action
The molecular and cellular effects of 2,7-Dichloroquinoline’s action primarily involve the inhibition of cell growth and proliferation . This is achieved through the compound’s inhibitory effect on the PI3K enzyme, disrupting the PI3K/AKT signaling pathway . The compound has shown significant cytotoxic activity against various cancer cell lines .
properties
IUPAC Name |
2,7-dichloroquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl2N/c10-7-3-1-6-2-4-9(11)12-8(6)5-7/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOGBOMUONXLUTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CC(=N2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90569090 | |
Record name | 2,7-Dichloroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90569090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,7-Dichloroquinoline | |
CAS RN |
613-77-4 | |
Record name | 2,7-Dichloroquinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=613-77-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,7-Dichloroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90569090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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